Cas no 728911-52-2 (2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene])

• Product Name: 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene]
• CAS No: 728911-52-2
• MF: C₃₇H₃₈B₂O₄
• MW: 568.3172
• MDL: MFCD31618117
• CID: 1758010
• PubChem ID: 354335322
• Update Time: 2025-05-19

2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene] Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-(9,9'-spirobi[9H-fluorene]-2,7-diyl)bis[4,4,5,5-tetramethyl-
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene]
• 2,?2'-?(9,?9'-?spirobi[9H-?fluorene]?-?2,?7-?diyl)?bis[4,?4,?5,?5-?tetramethyl-1,?3,?2-?Dioxaborolane
• (9,9'-Spirobi[9H-fluorene]-2,7-diyl)bis(boronic Acid Pinacol Ester)
• 2,2'-(9,9'-Spirobi[9H-fluorene]-2,7-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• GKPGYJFGTIZCRP-UHFFFAOYSA-N
• B5656
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9'-spirobi[9H-fluorene]
• 2,​2'-​(9,​9'-​spirobi[9H-​fluorene]​-​2,​7-​diyl)​bis[4,​4,​5,​5-​tetramethyl-1,​3,​2-​Dioxaborolane
• 4,4,5,5-tetramethyl-2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluoren]-7-yl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[7'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluorene]-2'-yl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2,2'-(9,9'-spirobi[9H-fluorene]-2,7-diyl)bis[4,4,5,5-tetramethyl-
• T71273
• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluorene]
• 728911-52-2
• MFCD31618117
• CS-0378094

• MDL： MFCD31618117
• Inchi： 1S/C37H38B2O4/c1-33(2)34(3,4)41-38(40-33)23-17-19-27-28-20-18-24(39-42-35(5,6)36(7,8)43-39)22-32(28)37(31(27)21-23)29-15-11-9-13-25(29)26-14-10-12-16-30(26)37/h9-22H,1-8H3
• InChI Key： GKPGYJFGTIZCRP-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C3C4C([H])=C([H])C(B5OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O5)=C([H])C=4C4(C5=C([H])C([H])=C([H])C([H])=C5C5=C([H])C([H])=C([H])C([H])=C45)C=3C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 568.2956200g/mol
• Monoisotopic Mass: 568.2956200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 2
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene] Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene]

Introduction to 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene] (CAS No. 728911-52-2)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and materials science. Among these, 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene], identified by its CAS number CAS No. 728911-52-2, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to a class of organoboron derivatives that are widely utilized in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules.

The molecular structure of 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene] features a spirobi[9H-fluorene] core linked by two boronic acid groups. The spirobi[9H-fluorene] moiety is known for its rigidity and electron-deficient nature, making it an excellent candidate for applications in organic electronics and optoelectronic devices. The boronic acid groups contribute to the compound's reactivity in Suzuki-Miyaura cross-coupling reactions, which are essential for constructing biaryl systems.

In recent years, there has been a surge in research focused on developing novel materials for light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other electronic applications. The unique properties of 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[9H-fluorene] make it an attractive candidate for these applications. Specifically, the spirobi[9H-fluorene] core provides excellent thermal stability and high charge carrier mobility, while the boronic acid groups facilitate further functionalization through cross-coupling reactions.

One of the most promising areas of research involving this compound is in the development of organic semiconductors. Organic semiconductors are valued for their lightweight nature and solution-processability, which allows for low-cost fabrication techniques. The spirobi[9H-fluorene] unit is particularly useful in this context due to its ability to form stable π-conjugated systems. These systems are crucial for efficient charge transport in organic electronic devices.

Furthermore，the reactivity of the boronic acid groups in 2，7-Bis(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-2-yI)-9，9'-spirobi[lIH-fluorene] has been leveraged in the synthesis of more complex molecules. For instance， researchers have utilized this compound as a key intermediate in the preparation of star-shaped molecules and dendrimers， which have applications in drug delivery systems and nanotechnology。 The ability to precisely control the molecular architecture through cross-coupling reactions allows for the creation of materials with tailored properties。

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for drug discovery。 Boron-containing compounds have been increasingly studied for their bioactivity， and the spirobi[9H-fluorene] scaffold offers a unique combination of structural rigidity and functional diversity。 By incorporating this compound into drug candidates， researchers can explore novel therapeutic pathways and develop more effective treatments for various diseases。

In conclusion，2，7-Bis(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-2-yI)-9，9'-spirobi[lIH-fluorene](CAS No. 72891l-l52-2) is a versatile compound with significant potential in multiple fields。 Its unique structural features and reactivity make it an invaluable tool for researchers working on advanced materials、organic electronics、and pharmaceuticals。 As research continues to uncover new applications for this compound， its importance is likely to grow even further。